Cas no 2228476-15-9 (methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228476-15-9
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 6029821
• PubChem ID: 165968452
• Update Time: 2025-06-15

methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1782340
• 2228476-15-9

• Inchi： 1S/C9H11N3O3/c1-12-7(8(13)3-4-10)5-6(11-12)9(14)15-2/h5,8,13H,3H2,1-2H3
• InChI Key： BXUKGLROFFKZIV-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 88.1Ų

Additional information on methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228476-15-9)

Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2228476-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a cyano group, a hydroxyethyl side chain, and a methyl-substituted pyrazole core, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate consists of a pyrazole ring substituted at the 3-position with a carboxylate methyl ester group. The 5-position of the pyrazole ring is linked to a 2-cyano-1-hydroxyethyl moiety, which introduces both electrophilic and nucleophilic centers into the molecule. This bifunctional nature allows for versatile chemical modifications and interactions with biological targets, making it an intriguing subject for medicinal chemistry studies.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their pharmacological properties. Pyrazole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The compound Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate is no exception and has been studied for its potential role in modulating biological pathways relevant to these diseases.

One of the key areas of research involving Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate is its interaction with enzymes and receptors that are involved in inflammation and pain signaling. Studies have suggested that the cyano group and hydroxyethyl side chain may facilitate binding to specific target proteins, leading to the development of novel anti-inflammatory agents. Additionally, the methyl-substituted pyrazole core provides stability to the molecule while allowing for further functionalization.

The synthesis of Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrazole ring, followed by functional group transformations to introduce the cyano group and hydroxyethyl side chain. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

The pharmacological evaluation of Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are known to play a crucial role in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting their activity, Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate may offer a new approach to managing inflammation-related disorders.

In addition to its anti-inflammatory potential, Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate has also been investigated for its antimicrobial properties. Preliminary studies have shown that it can exhibit activity against various bacterial and fungal strains, suggesting its possible use in developing new antimicrobial agents. The unique structural features of this compound contribute to its ability to disrupt microbial cell membranes or interfere with essential metabolic pathways.

The development of new anticancer agents remains a critical area of research, and Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate has shown promise in this context as well. Research indicates that it can induce apoptosis in cancer cells by activating stress signaling pathways. The compound's ability to interact with specific proteins involved in cell cycle regulation and apoptosis makes it an attractive candidate for further development into an anticancer therapeutic.

The future direction of research on Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate includes optimizing its pharmacokinetic properties through structural modifications. Enhancing solubility, bioavailability, and metabolic stability will be crucial steps toward translating preclinical findings into clinical applications. Additionally, exploring combination therapies with other drugs may enhance its therapeutic efficacy while minimizing potential side effects.

The synthesis and characterization of Methyl 5-(2-cyano-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate also contribute to the broader field of organic chemistry by providing insights into novel synthetic methodologies and reaction mechanisms. These advancements can be applied to other heterocyclic compounds, fostering innovation in drug discovery and material science.

In conclusion, Methyl 5-(2-cyano-1-hydroxyethylation)-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]pyrazolone (CAS No. 2228476